![molecular formula C6H10O B3008052 Hydroxymethylspiropentane CAS No. 53389-10-9](/img/structure/B3008052.png)
Hydroxymethylspiropentane
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Overview
Description
Hydroxymethylspiropentane is a chemical compound with the molecular formula C6H10O . It contains a total of 18 bonds, including 8 non-H bonds, 1 rotatable bond, 2 three-membered rings, 1 hydroxyl group, and 1 primary alcohol .
Molecular Structure Analysis
The molecular structure of this compound includes the arrangement of atoms and the chemical bonds that hold the atoms together . It contains a total of 17 atoms, including 10 Hydrogen atoms, 6 Carbon atoms, and 1 Oxygen atom . Further analysis would require more specific data or computational models .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not explicitly detailed in the available resources. Such properties could include melting point, boiling point, solubility, density, and various forms of spectroscopic data .Scientific Research Applications
Enantioselective Synthesis of Spiropentanes
Spiropentanes, closely related to Hydroxymethylspiropentane, have significant implications in scientific research, particularly in the field of synthetic organic chemistry. A notable method for synthesizing spiropentanes involves the conversion of hydroxymethylallenes to spiropentanes using Zn(CH2I)2 and dioxaborolane ligand. This process is characterized by its high yield, excellent enantiomeric ratios, and complete diastereocontrol, making it a crucial technique for synthesizing complex organic molecules like spiropentaneacetic acid (Charette, Jolicoeur, & Bydlinski, 2001).
Spiropentane Mimics of Nucleosides
Spiropentane structures have been utilized in the creation of nucleoside mimics. These spiropentane-based compounds have been synthesized as analogues of 2'-deoxyadenosine and 2'-deoxyguanosine. Notably, certain isomers of these spiropentane mimics demonstrated moderate inhibitory activity against viruses like human cytomegalovirus and Epstein-Barr virus, making them a topic of interest in antiviral research (Guan et al., 2000).
Future Directions
Properties
IUPAC Name |
spiro[2.2]pentan-2-ylmethanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10O/c7-4-5-3-6(5)1-2-6/h5,7H,1-4H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RFCMGVLNKDQGEJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC12CC2CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
98.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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